Cas no 1363382-04-0 (ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate)

• Product name: ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate
• CAS No: 1363382-04-0
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• MDL: MFCD22566241
• CID: 4591062

ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-nitropyridine-4-acetate
• Ethyl 2-(3-bromo-5-nitropyridin-4-yl)acetate
• ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate
• 4-Pyridineacetic acid, 3-bromo-5-nitro-, ethyl ester

• MDL： MFCD22566241
• Inchi： 1S/C9H9BrN2O4/c1-2-16-9(13)3-6-7(10)4-11-5-8(6)12(14)15/h4-5H,2-3H2,1H3
• InChI Key： RAFZKGHGDIHWKS-UHFFFAOYSA-N
• SMILES： C1=NC=C([N+]([O-])=O)C(CC(OCC)=O)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate

Comprehensive Overview of Ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate (CAS No. 1363382-04-0)

Ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate (CAS No. 1363382-04-0) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a pyridine ring substituted with bromo and nitro groups, makes it a valuable intermediate in synthetic chemistry. Researchers and industries increasingly focus on this compound due to its potential applications in drug discovery and heterocyclic chemistry.

The compound's CAS number 1363382-04-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With the growing demand for nitro-substituted pyridines, ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate has gained attention for its role in synthesizing bioactive molecules. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with trends in personalized medicine and antibiotic resistance research.

From a synthetic perspective, the bromo and nitro functional groups in ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate offer versatile reactivity for cross-coupling reactions, nucleophilic substitutions, and reductions. This adaptability is particularly relevant in green chemistry initiatives, where efficient and sustainable synthetic routes are prioritized. Laboratories often explore its use in Pd-catalyzed reactions or microwave-assisted synthesis to optimize yields and minimize waste.

In agrochemical applications, derivatives of ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate are investigated for their potential as crop protection agents. The compound's structural motifs align with the search for novel pesticides and herbicides that address evolving agricultural challenges, such as pest resistance and environmental sustainability. Its compatibility with precision farming technologies further enhances its commercial viability.

Quality control and analytical characterization of CAS 1363382-04-0 involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with international standards, a key concern for manufacturers and end-users. The compound's stability under various storage conditions is also a frequent topic in chemical forums and research publications.

As the scientific community explores AI-driven drug discovery and high-throughput screening, intermediates like ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate gain prominence. Its inclusion in combinatorial chemistry libraries underscores its relevance in modern drug development pipelines. Additionally, patent analyses reveal its use in proprietary formulations, reflecting its industrial significance.

For procurement specialists, understanding the supply chain dynamics of CAS 1363382-04-0 is essential. Factors such as batch-to-batch consistency, regulatory documentation, and scalability dominate discussions among buyers. Suppliers often emphasize GMP-compliant production and technical support to differentiate their offerings in this niche market.

In summary, ethyl 2-(3-bromo-5-nitro-4-pyridyl)acetate (CAS No. 1363382-04-0) represents a convergence of innovation and practicality across multiple disciplines. Its chemical properties and applications resonate with contemporary themes like sustainable synthesis, targeted therapeutics, and smart agriculture, making it a compound of enduring scientific and commercial interest.